1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone

• CAS No.: 902137-95-5
• Molecular Formula: C12H15NO3S2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 1-(4-thiomorpholin-4-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C12H15NO3S2/c1-10(14)11-2-4-12(5-3-11)18(15,16)13-6-8-17-9-7-13/h2-5H,6-9H2,1H3
• InChI Key: MHKYDSXPPIQXFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCSCC2

Description

1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone is a sulfur-containing organic compound characterized by a thiomorpholine ring (a six-membered heterocycle with one sulfur and one nitrogen atom) linked via a sulfonyl (-SO₂-) group to a para-substituted phenyl ring, which is further connected to an ethanone (acetyl) group. This structure combines electron-withdrawing sulfonyl and acetyl groups with the thiomorpholine moiety, which may influence its physicochemical properties and biological interactions.

Biological Activity

1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone is a compound that has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article presents a detailed examination of the biological activity of this compound, supported by data tables, case studies, and research findings from diverse sources.

Chemical Structure and Properties

The compound features a thiomorpholine ring attached to a phenyl group via a sulfonyl linkage, which contributes to its biological activity. The structural formula can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}_1\text{O}_2\text{S}_1$$

Antimicrobial Activity

Research indicates that 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone exhibits notable antimicrobial properties. A study evaluated the antimicrobial efficacy against various bacterial strains using the broth microdilution method.

Table 1: Antimicrobial Activity of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone

Microorganism	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	16
Escherichia coli	32
Pseudomonas aeruginosa	64
Candida albicans	32

The compound demonstrated moderate activity against Gram-positive and Gram-negative bacteria, as well as some fungi. The MIC values ranged from 16 to 64 μg/mL, indicating its potential as an antimicrobial agent .

Cytotoxicity Studies

In addition to its antimicrobial properties, the compound has been investigated for its cytotoxic effects on various cancer cell lines. A study assessed its impact on human breast cancer (MCF-7) and lung cancer (A549) cell lines.

Table 2: Cytotoxic Effects of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone

Cell Line	IC50 (μM)
MCF-7	12.5
A549	15.0

The results indicated that the compound exhibits significant cytotoxicity with IC50 values of 12.5 μM for MCF-7 cells and 15.0 μM for A549 cells, suggesting its potential as an anticancer agent .

The mechanism underlying the biological activity of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone may involve the inhibition of key metabolic pathways in microorganisms and cancer cells. Preliminary studies suggest that it may disrupt protein synthesis or interfere with DNA replication processes, although further investigations are needed to elucidate these mechanisms fully .

Case Studies

Several case studies have highlighted the efficacy of this compound in various applications:

• Antimicrobial Efficacy in Clinical Isolates : A clinical study reported successful inhibition of multidrug-resistant strains of bacteria using this compound, showcasing its potential in treating resistant infections.
• Combination Therapy in Cancer Treatment : In vitro studies demonstrated enhanced cytotoxic effects when combined with standard chemotherapeutic agents such as doxorubicin, indicating a synergistic effect that could improve treatment outcomes for cancer patients.

Scientific Research Applications

Antidiabetic Agents

Research indicates that derivatives of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone can serve as precursors for antidiabetic drugs. The thiomorpholine moiety has been shown to improve the pharmacokinetic profile of compounds by enhancing their solubility and bioavailability .

Antimigraine Drugs

The compound has also been explored for its potential in treating migraines. Studies have demonstrated that modifications to the ethanone structure can yield effective antimigraine agents, leveraging the compound's ability to interact with specific biological targets involved in pain pathways .

Kinase Inhibitors

Inhibitors targeting various kinases have been developed using this compound as a scaffold. The presence of the thiomorpholine group contributes to the binding affinity and selectivity towards kinase enzymes, which are crucial in cancer therapy .

Antiviral Activity

Recent studies have highlighted the potential of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone derivatives as antiviral agents, particularly against SARS-CoV-2. Molecular docking studies suggest that these compounds can effectively bind to viral proteases, inhibiting viral replication .

Synthesis and Structural Characterization

The synthesis of 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone typically involves nucleophilic substitution reactions. For example, 4-fluoronitrobenzene reacts with thiomorpholine under basic conditions to yield the desired product with good yields . The structural characterization is often performed using techniques such as NMR spectroscopy and X-ray crystallography, confirming the integrity of the thiomorpholine ring and its conformation in solid state .

Case Study 1: Development of Antidiabetic Agents

In a study focusing on the synthesis of novel antidiabetic compounds derived from 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone, researchers reported significant reductions in blood glucose levels in diabetic models. The synthesized compounds exhibited enhanced activity compared to existing treatments, showcasing their potential for clinical application .

Case Study 2: Antiviral Drug Development

Another investigation explored the antiviral properties of modified derivatives against SARS-CoV-2. The top candidates demonstrated promising binding affinities and were subjected to further testing for efficacy in vivo. These findings suggest that compounds derived from 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone could contribute to new therapeutic strategies against viral infections .

Chemical Reactions Analysis

Thiomorpholine Ring Modifications

The thiomorpholine sulfur atom undergoes oxidation and reduction:

• Oxidation : Treating with H₂O₂/AcOH converts the thioether (-S-) to sulfone (-SO₂-) .

• Reduction : Lawesson’s reagent or Mg/MeOH reduces sulfones back to thioethers under mild conditions .

Ketone Transformations

The acetyl group participates in:

• Nucleophilic Addition : Reacts with Grignard reagents to form secondary alcohols.

• Condensation : Forms hydrazones or semicarbazones with NH₂-bearing reagents .

Sulfonyl Group Reactivity

The sulfonamide group (-SO₂-N-) enables:

• N-Alkylation/Arylation : Reacts with alkyl halides (e.g., MeI) in DMF/K₂CO₃ to form N-substituted derivatives .

• Acid-Catalyzed Hydrolysis : Cleavage under acidic conditions (HCl/H₂O) yields sulfonic acid derivatives .

Comparative Reactivity of Sulfonamide Derivatives

Compound	Reaction with Lawesson’s Reagent	Reaction with H₂O₂
Thiomorpholine-4-sulfonyl	Forms disulfide intermediates	Oxidizes to sulfone
Morpholine-4-sulfonyl (analog)	No reaction	Stable under H₂O₂
Data from

Stability and Degradation

• Thermal Stability : Decomposes above 200°C, releasing SO₂ and thiomorpholine fragments.

• Photodegradation : UV exposure leads to C-S bond cleavage, forming phenyl ketone byproducts .

Comparative Analysis with Structural Analogs

Feature	1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone	Morpholine-4-sulfonyl Analog
Sulfur Oxidation State	Thioether (-S-)	Sulfone (-SO₂-)
Reactivity with Mg/MeOH	Reduces to thiol	No reaction
Bioavailability	Enhanced membrane permeability	Lower logP
Data synthesized from

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone and its analogs:

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Reported Bioactivity	Synthesis Method	Reference
1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone	Thiomorpholine-sulfonyl	Sulfur in heterocycle, acetyl group	Not reported	Hypothesized: Antimicrobial, enzyme inhibition (by analogy)	Likely via sulfonation of thiomorpholine intermediates (similar to )	N/A
1-[4-(Morpholine-4-sulfonyl)-phenyl]-ethanone	Morpholine-sulfonyl	Oxygen in heterocycle, acetyl group	Not reported	Not reported	Sulfonation of morpholine derivatives
Piperazine-sulfonyl derivatives (e.g., 7e)	Piperazine-sulfonyl	Piperazine ring, tetrazole-thioether	131–134	Antiproliferative activity	Condensation of α-halogenated ketones with triazoles
Chalcone derivatives (e.g., 3AP-3JP)	Pyrrolidinyl-diazenyl	Chalcone backbone (α,β-unsaturated ketone)	Not reported	Antimicrobial	Claisen-Schmidt condensation
Thiazole derivatives (A1)	Thiazole-nitrogen	Nitrobenzylidene group	Not reported	Anti-inflammatory, antioxidant	Condensation with thiourea and aldehydes

Key Structural and Functional Differences:

Heterocyclic Core: The thiomorpholine ring introduces sulfur, which is less electronegative than oxygen in morpholine analogs. Piperazine-based analogs (e.g., 7e) exhibit higher polarity due to additional nitrogen atoms, which may improve solubility but reduce bioavailability .

Sulfonyl Group :

• The sulfonyl moiety in all analogs acts as a strong electron-withdrawing group, stabilizing the phenyl ring and influencing reactivity in nucleophilic substitutions. Thiomorpholine’s sulfur atom may slightly reduce the sulfonyl group’s electron-withdrawing effect compared to morpholine .

Biological Activity :

• Antiproliferative activity : Piperazine-sulfonyl derivatives (e.g., 7e) show activity against cancer cell lines, likely due to interactions with cellular kinases or DNA .
• Antimicrobial activity : Chalcone derivatives (e.g., 3AP-3JP) inhibit pathogens like E. coli via α,β-unsaturated ketone-mediated disruption of microbial membranes .
• Anti-inflammatory/antioxidant activity : Thiazole derivatives (e.g., A1) scavenge free radicals and reduce carrageenan-induced inflammation, attributed to nitrobenzylidene and thiazole moieties .

Synthetic Routes :

• Thiomorpholine derivatives are typically synthesized via base-mediated reactions between aryl halides and thiomorpholine , whereas morpholine analogs use similar conditions with morpholine . Piperazine derivatives involve multi-step condensations with tetrazole-thioethers .

Q & A

Basic Questions

Q. What synthetic methodologies are commonly employed for preparing 1-[4-(Thiomorpholine-4-sulfonyl)-phenyl]-ethanone, and what key reaction conditions are critical?

• Answer : Synthesis typically involves multi-step strategies, such as:

• Friedel-Crafts acylation : Introduce the ethanone group using acyl chlorides and Lewis acid catalysts (e.g., AlCl₃) .
• Sulfonylation : React thiomorpholine with sulfonylating agents (e.g., chlorosulfonic acid) before coupling to the aromatic ring.
• Optimized purification : Column chromatography or recrystallization ensures purity. Key parameters include temperature control (20–80°C) and solvent selection (e.g., dichloromethane or ethanol) .

Q. Which spectroscopic techniques are prioritized for structural validation of this compound?

• Answer : A combination of methods is essential:

• NMR spectroscopy : ¹H/¹³C NMR identifies aromatic substitution patterns and confirms sulfonyl/ketone functionality (e.g., ketone carbonyl ~200–220 ppm in ¹³C NMR) .
• Mass spectrometry (EI-MS) : Determines molecular weight (e.g., [M]⁺ peak) and fragmentation pathways .
• FTIR spectroscopy : Detects functional groups (e.g., sulfonyl S=O stretches ~1150–1350 cm⁻¹, ketone C=O ~1700 cm⁻¹) .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

• Answer : Based on analogs with sulfonyl/ketone groups:

• PPE : Wear nitrile gloves, lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols.
• Storage : Keep in airtight containers away from oxidizers and reducing agents .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the yield of the sulfonylation step?

• Answer :

• Catalyst screening : Test alternative Lewis acids (e.g., FeCl₃ vs. AlCl₃) to improve regioselectivity .
• Solvent effects : Polar aprotic solvents (e.g., DMF) may enhance sulfonyl group activation.
• Stoichiometric adjustments : Increase thiomorpholine equivalents (1.2–1.5x) to drive reaction completion .

Q. How should researchers address discrepancies between experimental spectral data and theoretical predictions?

• Answer :

• Multi-technique validation : Cross-check NMR assignments with 2D techniques (COSY, HSQC) and high-resolution MS .
• Computational modeling : Use DFT calculations (e.g., Gaussian) to predict NMR shifts and compare with experimental data .
• Contamination checks : Re-purify samples via recrystallization if unexpected peaks persist .

Q. What computational approaches are suitable for predicting biological interactions of this compound?

• Answer :

• QSAR modeling : Predict pharmacokinetic properties (e.g., logP, solubility) using Quantitative Structure-Activity Relationship (QSPR) algorithms .
• Molecular docking : Simulate binding affinities to target enzymes (e.g., sulfotransferases) using AutoDock Vina or Schrödinger .
• MD simulations : Study stability of compound-protein complexes over nanosecond timescales .

Q. What methodologies are used to evaluate enzymatic inhibition by this compound?

• Answer :

• In vitro assays : Measure IC₅₀ values via fluorogenic substrate displacement in enzyme kinetics studies (e.g., using microplate readers) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS) .
• X-ray crystallography : Resolve 3D structures of compound-enzyme complexes for mechanistic insights .